4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid
Overview
Description
Scientific Research Applications
4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid is used in a variety of scientific research applications. It is commonly used to study the effects of GABA receptor agonists and antagonists on neurotransmission. It is also used to study the effects of GABA receptor modulators on anxiety and depression. Additionally, this compound is used to study the effects of GABA receptor modulators on learning and memory.
Mechanism of Action
4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid acts as an agonist of the GABA-A receptor. It binds to the GABA-A receptor and activates it, resulting in an increase in GABAergic transmission. This leads to a variety of biochemical and physiological effects, which will be discussed in the following section.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been found to have anxiolytic, anticonvulsant, and sedative effects. It has also been found to have anti-inflammatory and anti-nociceptive effects. Additionally, this compound has been found to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid has several advantages for laboratory experiments. It is easy to synthesize, and is available in high yields. Additionally, it is relatively inexpensive and has a long shelf life. The main limitation of this compound is that it has a short duration of action, which can make it difficult to study long-term effects.
Future Directions
There are several potential future directions for research on 4-{N-[(4-Methoxy-phenyl)-diphenyl-methyl]aminooxy}-butyric acid. One area of research that could be explored is the effects of this compound on neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease. Additionally, the effects of this compound on addiction could be studied. Furthermore, the effects of this compound on cognitive processes, such as memory and learning, could be explored. Finally, the effects of this compound on anxiety and depression could be studied.
properties
IUPAC Name |
4-[[(4-methoxyphenyl)-diphenylmethyl]amino]oxybutanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO4/c1-28-22-16-14-21(15-17-22)24(19-9-4-2-5-10-19,20-11-6-3-7-12-20)25-29-18-8-13-23(26)27/h2-7,9-12,14-17,25H,8,13,18H2,1H3,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNBSQIXDZAJKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NOCCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670677 | |
Record name | 4-({[(4-Methoxyphenyl)(diphenyl)methyl]amino}oxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146081-96-0 | |
Record name | 4-({[(4-Methoxyphenyl)(diphenyl)methyl]amino}oxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.